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Compound of Interest

Compound Name: GSK2643943A

Cat. No.: B2562668

Essential Safety and Handling Guide for
GSK2643943A

FOR RESEARCH USE ONLY. NOT FOR HUMAN OR VETERINARY USE.

This document provides crucial safety and logistical information for handling the investigational
deubiquitylating enzyme (DUB) inhibitor, GSK2643943A. Adherence to these guidelines is
essential for ensuring personal safety and maintaining a secure laboratory environment. Given
that a comprehensive Safety Data Sheet (SDS) is not publicly available, a conservative
approach to handling, based on best practices for potent research compounds, is strongly
advised.

Quantitative Data Summary

Due to the limited availability of public data for GSK2643943A, this table summarizes the
known information. Researchers should handle this compound with the assumption that it is
potent and potentially hazardous.
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Property Value Source
Chemical Name GSK2643943A N/A
CAS Number 2449301-27-1 [1][21[3]
Molecular Formula C17H12FN3 [1]
Molecular Weight 277.30 g/mol [4]
Appearance Solid (assumed) N/A
Solubility Soluble in DMSO (55 mg/mL) [4]

Storage Temperature

-20°C

[1]3]

Biological Activity

Inhibitor of deubiquitylating
enzyme (DUB) USP20 with an
ICso of 160 nM.[1][2][4][5][6][7]

Purity

>98%

[2]

Note: Physical properties such as melting point, boiling point, and specific toxicological data

(e.g., LDso) are not readily available in the public domain. Treat the substance as a potential

irritant and toxicant.

Personal Protective Equipment (PPE)

A multi-layered PPE approach is mandatory to minimize exposure risk. The following table

outlines the required equipment.
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PPE Category

Specification

Rationale

Hand Protection

Double-gloving with nitrile

gloves.

To provide a robust barrier
against skin contact. The outer
glove can be removed and
replaced immediately in case

of a splash.

Eye and Face Protection

Safety glasses with side
shields or tightly sealed safety
goggles. A face shield should
be worn when there is a splash

hazard.

To protect the eyes from

splashes and aerosols.

Body Protection

A disposable, long-sleeved,
solid-front, back-closing
laboratory coat. An additional
chemically resistant apron is
recommended for handling
larger quantities or when there

is a significant splash risk.

To protect the skin and clothing

from contamination.

Respiratory Protection

A NIOSH-approved respirator
(e.g., N95 or higher) should be
used when handling the solid
compound outside of a
certified chemical fume hood
or biological safety cabinet to
prevent inhalation of airborne

particles.

To prevent respiratory
exposure to the powdered

compound.

Foot Protection

Closed-toe shoes and

disposable shoe covers.

To prevent contamination of
personal footwear and the
tracking of contaminants

outside the laboratory.

Operational and Disposal Plans

A systematic workflow is critical for safely handling GSK2643943A.
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Engineering Controls

Primary Engineering Control: All handling of GSK2643943A, including weighing,
reconstituting, and aliquoting, must be performed in a certified chemical fume hood or a
Class Il Biological Safety Cabinet.

Secondary Engineering Control: The laboratory should be equipped with readily accessible
eyewash stations and safety showers.

Step-by-Step Handling Protocol

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the
work area within the fume hood by lining it with absorbent, plastic-backed pads.

Weighing: If handling the solid form, carefully weigh the required amount in the fume hood.
Use anti-static weigh paper or a dedicated weighing vessel.

Reconstitution: To prepare a stock solution, add the solvent (e.g., DMSO) to the vial
containing the solid compound slowly and carefully to avoid splashing. Cap the vial securely
and vortex or sonicate as needed to ensure complete dissolution.

Aliquoting: Aliquot the stock solution into smaller, single-use volumes to minimize freeze-
thaw cycles.

Post-Handling: After handling, wipe down the work surface in the fume hood with an
appropriate deactivating solution (if known) or 70% ethanol, followed by a neutral detergent.
Dispose of all contaminated disposable materials as hazardous chemical waste.

Doffing PPE: Remove PPE in the correct order to prevent cross-contamination. Shoe covers
and the outer pair of gloves should be removed first, followed by the lab coat, face
shield/goggles, and inner gloves. Wash hands thoroughly with soap and water immediately
after removing all PPE.

Disposal Plan

Solid Waste: All disposable materials contaminated with GSK2643943A, including gloves,
lab coats, absorbent pads, and weighing paper, must be collected in a dedicated, clearly
labeled hazardous waste container.
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 Liquid Waste: Unused solutions of GSK2643943A and contaminated solvents should be
collected in a designated, sealed, and clearly labeled hazardous liquid waste container. Do
not pour down the drain.

o Sharps: Any sharps, such as needles or pipette tips, used to handle GSK2643943A
solutions must be disposed of in a designated sharps container for hazardous waste.

o Final Disposal: All hazardous waste must be disposed of through the institution's
environmental health and safety office, following all local, state, and federal regulations.

Experimental Protocols
Emergency Procedures: Chemical Spill

e Immediate Area Evacuation: Alert personnel in the immediate vicinity and evacuate the area
of the spill.

» Restrict Access: Cordon off the affected area to prevent unauthorized entry.

» Don Appropriate PPE: Before re-entering the area to clean the spill, don the full PPE as
described in Section 2, including respiratory protection.

e Containment and Cleanup:

o For solid spills: Gently cover the spill with absorbent pads dampened with water to avoid
raising dust.

o For liquid spills: Cover the spill with an inert absorbent material (e.g., vermiculite, sand, or
a commercial chemical spill pillow).

» Decontamination: Working from the outside of the spill inward, carefully collect the absorbed
material and any contaminated debris into a hazardous waste container. Clean the spill area
with a detergent solution, followed by 70% ethanol.

» Waste Disposal: Dispose of all cleanup materials as hazardous chemical waste.

¢ Reporting: Report the incident to the laboratory supervisor and the institutional
environmental health and safety office.
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Visualizations

PPE Selection for Handling GSK2643943A

Start: Handling GSK2643943A

Is the compound in solid form?

No (in solution)

Use NIOSH-approved respirator (e.g., N95)

Is there a risk of splashing?

Respirator not required if handled in a fume hood

Wear a face shield over safety goggles Safety goggles are sufficient

Standard PPE:

- Double nitrile gloves
- Disposable lab coat
- Closed-toe shoes
- Shoe covers

End: Proceed with handling

Click to download full resolution via product page
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Caption: Logical workflow for selecting appropriate PPE when handling GSK2643943A.

Operational Workflow for Handling GSK2643943A

Start: Prepare for Handling

1. Don Full PPE

[2. Prepare Work Area in Fume HoocD

:

3. Weigh Compound

G. Reconstitute SolutiorD
5. Aliquot Solution

6. Decontaminate Work Area

7. Dispose of Hazardous Waste

8. Doff PPE Correctly

9. Wash Hands Thoroughly

End: Handling Complete

Click to download full resolution via product page
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Caption: Step-by-step operational workflow for safely handling GSK2643943A.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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